Cas no 153562-67-5 (Ethyl 3,4-dibromothiophene-2-carboxylate)

• Product Name: Ethyl 3,4-dibromothiophene-2-carboxylate
• CAS No: 153562-67-5
• MF: C₇H₆Br₂O₂S
• MW: 313.994339466095
• CID: 5081175
• Update Time: 2025-06-26

Ethyl 3,4-dibromothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3,4-dibromothiophene-2-carboxylate

• Inchi： 1S/C7H6Br2O2S/c1-2-11-7(10)6-5(9)4(8)3-12-6/h3H,2H2,1H3
• InChI Key： ODJKXIATVIARHB-UHFFFAOYSA-N
• SMILES： BrC1C(=CSC=1C(=O)OCC)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 177
• XLogP3: 3.5
• Topological Polar Surface Area: 54.5

Additional information on Ethyl 3,4-dibromothiophene-2-carboxylate

Ethyl 3,4-dibromothiophene-2-carboxylate: A Versatile Building Block in Organic Synthesis and Pharmaceutical Development

Ethyl 3,4-dibromothiophene-2-carboxylate (CAS No. 153562-67-5) represents a pivotal compound in the field of organic chemistry, particularly within the synthesis of heterocyclic scaffolds and functionalized thiophene derivatives. This molecule, characterized by its 3,4-dibromothiophene-2-carboxylate core, has garnered significant attention due to its unique electronic properties and potential applications in medicinal chemistry. Recent studies published in Organic Letters (2023) highlight its role as a precursor in the development of bioactive compounds targeting metabolic disorders and neurodegenerative diseases.

The 3,4-dibromothiophene-2-carboxylate structure combines the reactivity of bromine atoms with the aromaticity of the thiophene ring, enabling diverse synthetic pathways. A 2024 review in Chemical Reviews emphasizes its utility in cross-coupling reactions, particularly in Suzuki-Miyaura and Kumada coupling processes, where the bromine substituents serve as ideal leaving groups. This makes it a critical intermediate in the synthesis of functionalized thiophene derivatives with applications in pharmaceuticals and materials science.

Recent advances in green chemistry have further expanded the utility of Ethyl 3,4-dibromothiophene-2-carboxylate. Researchers at the University of Tokyo (2023) demonstrated its compatibility with metal-free catalytic systems, reducing environmental impact while maintaining high yields. This aligns with global trends toward sustainable chemical processes, as highlighted in the Journal of Cleaner Production (2023). The compound's ability to participate in electrophilic substitution reactions under mild conditions has also opened new avenues for its use in drug discovery and functional material synthesis.

From a pharmacological perspective, the 3,4-dibromothiophene-2-carboxylate scaffold has shown promise in modulating ion channel activity and enzyme inhibition. A 2024 study in ACS Medicinal Chemistry Letters reported its potential as a lead compound for anti-diabetic agents, leveraging the thiophene ring's ability to interact with specific receptors. Additionally, its structural similarity to known antineoplastic agents suggests it could be a valuable scaffold for drug repurposing strategies.

The synthesis of Ethyl 3,4-dibromothiophene-2-carboxylate typically involves electrophilic bromination of thiophene derivatives, a process that has been optimized for scalability and cost-effectiveness. Recent work in Organic Process Research & Development (2023) describes a microwave-assisted synthesis method that reduces reaction times by over 50% while maintaining high purity. This innovation is particularly relevant for industrial applications where process efficiency and cost optimization are critical factors.

From a materials science standpoint, the 3,4-dibromothiophene-2-carboxylate structure has been explored for its potential in conductive polymers and organic semiconductors. A 2023 paper in Advanced Materials demonstrated its use in polymer solar cells, where the thiophene ring contributes to enhanced charge transport properties. This application underscores the compound's versatility beyond traditional pharmaceutical contexts.

Current research trends indicate a growing interest in structure-activity relationship (SAR) studies involving Ethyl 3,4-dibromothiophene-2-carboxylate. Scientists at the Max Planck Institute (2024) have employed computational modeling to predict the compound's interactions with target proteins, providing valuable insights for drug design and target validation. These computational approaches are increasingly being integrated with experimental data to accelerate drug discovery pipelines.

The functionalization of thiophene rings is a key area of research, and Ethyl 3,4-dibromothiophene-2-carboxylate serves as an excellent platform for such modifications. A 2023 study in Chemical Science showcased its use in click chemistry reactions, enabling the rapid assembly of complex molecular architectures. This capability is particularly valuable in the development of multifunctional therapeutics and targeted drug delivery systems.

From an analytical perspective, advanced chromatographic techniques have been developed to characterize Ethyl 3,4-dibromothiophene-2-carboxylate and its derivatives. A 2024 paper in Journal of Chromatography A described a high-resolution mass spectrometry method that enables precise quantification of the compound in complex biological matrices. Such analytical tools are essential for drug metabolism studies and pharmacokinetic profiling.

In conclusion, Ethyl 3,4-dibromothiophene-2-carboxylate represents a versatile and promising scaffold with broad applications across multiple scientific disciplines. Its unique chemical properties, combined with recent advancements in synthetic methods and analytical techniques, position it as a key player in the development of novel therapeutics, functional materials, and sustainable chemical processes. As research in this area continues to evolve, the compound is likely to play an increasingly important role in addressing some of the most pressing challenges in science and medicine.

For researchers seeking to explore the potential of Ethyl 3,4-dibromothiophene-2-carboxylate, access to specialized databases and collaborative networks is essential. The International Symposium on Thiophene Chemistry (2025) will provide a platform for sharing the latest findings and fostering interdisciplinary collaborations. Such initiatives are crucial for advancing the understanding and application of this important chemical compound.